Cas no 2310207-95-3 (N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide)

• Product Name: N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
• CAS No: 2310207-95-3
• MF: C₁₄H₂₃N₃O₃S
• MW: 313.415722131729
• CID: 6499862
• PubChem ID: 132451552
• Update Time: 2025-07-17

N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
• N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]-1,3,5-trimethylpyrazole-4-carboxamide
• N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
• AKOS040704990
• N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
• 2310207-95-3
• F6571-3415

• Inchi： 1S/C14H23N3O3S/c1-10-12(11(2)17(3)16-10)13(19)15-8-14(20-6-5-18)4-7-21-9-14/h18H,4-9H2,1-3H3,(H,15,19)
• InChI Key： HTTQECXRHILFOY-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C2C(C)=NN(C)C=2C)=O)(C1)OCCO

Computed Properties

• Exact Mass: 313.14601278g/mol
• Monoisotopic Mass: 313.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 102Ų

Additional information on N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide

N-{3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-Trimethyl-1H-pyrazole-4-carboxamide: A Comprehensive Overview

N-{3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide (CAS No. 2310207-95-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The core structure of N-{3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide is characterized by a pyrazole ring substituted with a thiolane moiety and a hydroxyethoxy group. The thiolane ring, specifically, imparts significant stability and bioavailability to the molecule, while the hydroxyethoxy group enhances its solubility and pharmacokinetic properties. These features collectively contribute to the compound's potential as a drug candidate.

Recent studies have highlighted the diverse biological activities of N-{3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide. One of the most notable findings is its potent anti-inflammatory activity. In vitro assays have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-{3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide has demonstrated promising antiviral activity against several viral strains. Research conducted by a team at the University of California has shown that this compound exhibits significant inhibitory effects on the replication of influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes within host cells.

In addition to its anti-inflammatory and antiviral properties, N-{3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism underlying this effect is thought to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK.

The pharmacokinetic profile of N-{3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide has been extensively studied to evaluate its suitability for clinical development. Animal models have shown that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial parameters for effective drug delivery. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed.

To further explore the therapeutic potential of N-{3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in treating various conditions such as chronic inflammation, viral infections, and cancer. Early results from these trials are highly encouraging and suggest that this compound may offer new treatment options for patients suffering from these diseases.

In conclusion, N-{3-(2-Hydroxyethoxy)thiolan-3-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide (CAS No. 2310207-95-3) represents a promising advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic applications, this compound holds great potential to contribute to the treatment of various diseases.